Cas no 459818-75-8 (ethyl 4-(pyrimidin-2-yl)-butanoate)

• Product Name: ethyl 4-(pyrimidin-2-yl)-butanoate
• CAS No: 459818-75-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 2146599
• PubChem ID: 10058457
• Update Time: 2025-04-21

ethyl 4-(pyrimidin-2-yl)-butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(pyrimidin-2-yl)-butanoate
• SCHEMBL941980
• 459818-75-8
• CS-0104776
• D76460
• DB-297506
• ONPUSVLNMWPSKQ-UHFFFAOYSA-N
• Ethyl 4-pyrimidin-2-ylbutanoate
• ethyl 4-(pyrimidin-2-yl)butanoate

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)6-3-5-9-11-7-4-8-12-9/h4,7-8H,2-3,5-6H2,1H3
• InChI Key： ONPUSVLNMWPSKQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters